Cas no 2090965-23-2 (6-(5-Bromothiophen-2-yl)pyrimidin-4-ol)

• Product Name: 6-(5-Bromothiophen-2-yl)pyrimidin-4-ol
• CAS No: 2090965-23-2
• MF: C₈H₅BrN₂OS
• MW: 257.107099294662
• CID: 5056087
• Update Time: 2025-07-19

6-(5-Bromothiophen-2-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(5-bromothiophen-2-yl)pyrimidin-4-ol
• 4-(5-bromothiophen-2-yl)-1H-pyrimidin-6-one
• 6-(5-Bromothiophen-2-yl)pyrimidin-4-ol

• Inchi： 1S/C8H5BrN2OS/c9-7-2-1-6(13-7)5-3-8(12)11-4-10-5/h1-4H,(H,10,11,12)
• InChI Key： DQFGDHNAGRAZHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC(NC=N2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: 1.7
• Topological Polar Surface Area: 69.7

Additional information on 6-(5-Bromothiophen-2-yl)pyrimidin-4-ol

Comprehensive Overview of 6-(5-Bromothiophen-2-yl)pyrimidin-4-ol (CAS No. 2090965-23-2): Properties, Applications, and Research Insights

6-(5-Bromothiophen-2-yl)pyrimidin-4-ol (CAS No. 2090965-23-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features. This bromothiophene-pyrimidine hybrid combines the electron-rich thiophene ring with the versatile pyrimidine scaffold, making it a valuable intermediate for drug discovery and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor precursor or fluorescent probe, aligning with current trends in targeted cancer therapies and bioimaging technologies.

The compound's molecular structure features a 5-bromothiophene-2-yl moiety attached to the 6-position of a pyrimidin-4-ol core, creating opportunities for diverse structure-activity relationship (SAR) studies. Its bromine substituent serves as a reactive handle for cross-coupling reactions, a property highly sought after in medicinal chemistry for constructing complex molecules. Recent publications highlight its utility in palladium-catalyzed couplings, answering frequent search queries about "Suzuki-Miyaura compatible bromothiophenes" and "heterocyclic building blocks for drug design".

From a physicochemical perspective, 6-(5-Bromothiophen-2-yl)pyrimidin-4-ol typically appears as a crystalline solid with moderate solubility in polar organic solvents. Analytical data suggests its potential as a UV-absorbing material, connecting to growing interest in organic photovoltaics and OLED components. The compound's hydrogen-bonding capacity through its pyrimidin-4-ol group makes it relevant to contemporary studies on molecular recognition and supramolecular chemistry, addressing common searches about "hydrogen-bonded organic frameworks".

In pharmaceutical applications, this compound serves as a precursor for kinase-targeted compounds, particularly in the development of tyrosine kinase inhibitors. Its structural similarity to ATP-competitive inhibitors explains its frequent mention in patent literature regarding cancer therapeutics. The scientific community has shown particular interest in its potential metabolic stability and blood-brain barrier permeability characteristics, which are hot topics in CNS drug discovery forums and medicinal chemistry optimization discussions.

The synthesis of 6-(5-Bromothiophen-2-yl)pyrimidin-4-ol typically involves Pd-catalyzed cross-coupling between 5-bromo-2-thiopheneboronic acid and 4-hydroxypyrimidine derivatives, followed by careful purification. This process aligns with current industry demands for atom-economical reactions and green chemistry principles, responding to frequent searches about "sustainable heterocycle synthesis". Analytical characterization typically employs LC-MS, NMR spectroscopy, and X-ray crystallography, techniques commonly queried in "structure elucidation of brominated heterocycles".

Emerging applications explore its use in material science, particularly as a conjugated system for organic semiconductors. The thiophene-pyrimidine combination offers interesting electronic properties that researchers are investigating for flexible electronics and sensor technologies. This connects with trending searches about "small molecule organic electronic materials" and "π-conjugated systems for device applications", making the compound relevant to interdisciplinary research.

From a commercial availability standpoint, 6-(5-Bromothiophen-2-yl)pyrimidin-4-ol is typically supplied as a research-grade chemical with >95% purity. Proper storage recommendations include protection from light and moisture, with stability data indicating good shelf life under argon atmosphere. These practical considerations address common purchaser queries about "handling brominated heterocycles" and "long-term storage of sensitive intermediates" in research settings.

The safety profile of this compound requires standard laboratory precautions, with particular attention to its potential irritant properties. Material safety data sheets emphasize using appropriate PPE and working in well-ventilated areas, responding to growing workplace safety concerns in chemical research. These precautions align with increasing searches for "safe handling of brominated compounds" and "best practices for organic synthesis labs".

Future research directions for 6-(5-Bromothiophen-2-yl)pyrimidin-4-ol may explore its biological activity spectrum through systematic screening, or its material properties through advanced computational modeling. The compound's versatility ensures its continued relevance in addressing contemporary challenges in drug discovery and functional materials development, making it a valuable subject for ongoing scientific investigation.